Cas no 2407177-57-3 (Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-)

Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-, is a specialized organic compound featuring a cyclopropane carboxamide core with substituted phenyl and chlorophenoxy groups. Its structural complexity, including sulfonamide and chlorophenyl moieties, suggests potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate or active ingredient. The presence of aminosulfonyl and chlorophenoxy functional groups may confer selective binding properties, making it valuable in targeted molecular interactions. This compound’s defined stereochemistry and purity are critical for reproducibility in research and development. Its synthesis requires precise control to ensure consistency, making it suitable for high-value applications in medicinal chemistry or material science.
Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- structure
2407177-57-3 structure
Product Name:Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-
CAS No:2407177-57-3
MF:C22H18Cl2N2O4S
MW:477.360322475433
CID:5184814
Update Time:2025-06-08

Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-
    • Inchi: 1S/C22H18Cl2N2O4S/c23-14-4-3-5-16(12-14)30-19-9-8-15(13-20(19)31(25,28)29)26-21(27)22(10-11-22)17-6-1-2-7-18(17)24/h1-9,12-13H,10-11H2,(H,26,27)(H2,25,28,29)
    • InChI Key: JXAOITUGCKTSTF-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=CC=C2Cl)(C(NC2=CC=C(OC3=CC=CC(Cl)=C3)C(S(N)(=O)=O)=C2)=O)CC1

Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
HWD17757-5 mg
BAY-207
2407177-57-3
5mg
$165.00 2023-01-04
Biosynth
HWD17757-10 mg
BAY-207
2407177-57-3
10mg
$264.00 2023-01-04
Biosynth
HWD17757-25 mg
BAY-207
2407177-57-3
25mg
$495.00 2023-01-04
Biosynth
HWD17757-50 mg
BAY-207
2407177-57-3
50mg
$792.00 2023-01-04
Biosynth
HWD17757-100 mg
BAY-207
2407177-57-3
100MG
$1,267.00 2023-01-04
AN HUI ZE SHENG Technology Co., Ltd.
SML2818-5MG
2407177-57-3 ≥98%(HPLC)
5mg
¥1021.52 2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.
SML2818-25MG
2407177-57-3 ≥98%(HPLC)
25mg
¥4113.20 2023-09-15

Additional information on Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-

Introducing Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- (CAS No. 2407177-57-3): A Compound with Promising Applications in Modern Medicinal Chemistry

Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)-, identified by its CAS number 2407177-57-3, represents a novel chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclopropane moiety linked to an amide group. The presence of multiple substituents, such as aminosulfonyl, chlorophenoxy, and chlorophenyl groups, endows this molecule with distinct pharmacological properties that make it a valuable candidate for further exploration in drug discovery and development.

The structural features of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- are particularly noteworthy. The cyclopropane ring is known for its strained three-membered structure, which can enhance the binding affinity of the molecule to biological targets. Additionally, the amide functionality serves as a crucial pharmacophore, contributing to the compound's solubility and metabolic stability. The aminosulfonyl and chlorophenoxy substituents introduce additional hydrogen bonding capabilities and electronic properties, respectively, which can modulate the compound's interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. The compound Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- exemplifies this principle by incorporating multiple pharmacologically relevant moieties. The chlorophenyl group, in particular, has been extensively studied for its potential role in modulating enzyme activity and receptor binding. This makes the compound a promising candidate for further investigation in the development of small-molecule drugs targeting various diseases.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that it exhibits significant binding affinity to certain protein targets, which are implicated in inflammatory and metabolic disorders. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact effectively with both hydrophilic and lipophilic components of biological membranes. This property is particularly advantageous for designing drugs that require efficient cellular uptake and target specificity.

The synthesis of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- represents a challenging yet rewarding endeavor for synthetic chemists. The incorporation of multiple functional groups necessitates careful planning and execution to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also allow for greater control over regioselectivity and stereoselectivity.

The potential therapeutic applications of this compound are vast. Preliminary data indicate that it may have anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its structural features suggest that it could interact with receptors involved in pain perception and neurotransmitter release, making it a candidate for developing analgesic agents. Furthermore, the compound's ability to cross cell membranes efficiently could make it suitable for treating neurological disorders where blood-brain barrier penetration is critical.

As research progresses, the use of computational methods to predict the biological activity of novel compounds will play an increasingly important role. Molecular modeling techniques can help identify potential binding sites on biological targets and predict how different substituents may influence drug efficacy and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The development of new therapeutic agents is often hampered by issues related to bioavailability and toxicity. However, the structural design of Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- offers several advantages in this regard. The cyclopropane ring can enhance metabolic stability by resisting hydrolysis under physiological conditions. Moreover, the presence of polar functional groups increases water solubility, which is essential for oral bioavailability.

In conclusion,Cyclopropanecarboxamide, N-[3-(aminosulfonyl)-4-(3-chlorophenoxy)phenyl]-1-(2-chlorophenyl)- (CAS No. 2407177-57-3) is a structurally complex yet promising compound with significant potential in medicinal chemistry. Its unique combination of pharmacologically relevant moieties makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to make meaningful contributions to modern therapeutics.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd